N-(3,4-dimethylphenyl)-2-[(methylsulfonyl)(2-phenylethyl)amino]acetamide

• Molecular Formula: C19H24N2O3S
• Molecular Weight: 360.5 g/mol
• IUPAC Name: N-(3,4-dimethylphenyl)-2-[methylsulfonyl(2-phenylethyl)amino]acetamide
• InChI: InChI=1S/C19H24N2O3S/c1-15-9-10-18(13-16(15)2)20-19(22)14-21(25(3,23)24)12-11-17-7-5-4-6-8-17/h4-10,13H,11-12,14H2,1-3H3,(H,20,22)
• InChI Key: WTLYCZOHBNXUPQ-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)NC(=O)CN(CCC2=CC=CC=C2)S(=O)(=O)C)C

Description

N-(3,4-dimethylphenyl)-2-[(methylsulfonyl)(2-phenylethyl)amino]acetamide, commonly known as DMAPT, is a synthetic compound that has been the subject of extensive scientific research in recent years. DMAPT has been shown to have potential therapeutic applications in the treatment of cancer, inflammation, and other diseases.

Mechanism of Action

The mechanism of action of DMAPT is not fully understood, but it is thought to involve the inhibition of NF-κB activity. NF-κB is a transcription factor that regulates the expression of genes involved in inflammation, cell growth, and survival. DMAPT has been shown to inhibit the phosphorylation of IκB kinase (IKK), which is an upstream regulator of NF-κB. This inhibition leads to the suppression of NF-κB activity and the downregulation of genes that promote cell growth and survival.
Biochemical and Physiological Effects:
DMAPT has been shown to have a variety of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the production of pro-inflammatory cytokines, and reduce the activity of NF-κB. DMAPT has also been shown to inhibit the growth of cancer cells in vitro and in vivo.

Advantages and Limitations for Lab Experiments

One advantage of DMAPT is its potential therapeutic applications in cancer treatment and inflammation. It has been shown to be effective in inhibiting the growth of cancer cells and reducing inflammation in vitro and in vivo. However, one limitation of DMAPT is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of DMAPT. One direction is the development of more efficient synthesis methods to improve the yield and purity of DMAPT. Another direction is the study of DMAPT in combination with other cancer treatments, such as chemotherapy and radiation therapy. Additionally, the potential use of DMAPT in the treatment of other diseases, such as autoimmune disorders, should be explored. Finally, the development of more soluble forms of DMAPT for in vivo administration should be investigated.
Conclusion:
In conclusion, DMAPT is a synthetic compound that has potential therapeutic applications in cancer treatment and inflammation. Its mechanism of action involves the inhibition of NF-κB activity, which leads to the downregulation of genes that promote cell growth and survival. While DMAPT has shown promise in laboratory studies, further research is needed to fully understand its potential therapeutic applications.

Synthesis Methods

DMAPT can be synthesized by reacting 3,4-dimethylphenylamine with methylsulfonyl chloride and 2-phenylethylamine in the presence of acetic anhydride. This reaction results in the formation of DMAPT as a white crystalline solid with a melting point of 130-132°C.

Scientific Research Applications

DMAPT has been extensively studied for its potential therapeutic applications in cancer treatment. It has been shown to inhibit the growth of cancer cells by inducing apoptosis, a process of programmed cell death. DMAPT has also been shown to inhibit the activity of nuclear factor-κB (NF-κB), a transcription factor that is involved in the regulation of genes that promote cell growth and survival.
In addition to cancer treatment, DMAPT has also been studied for its potential anti-inflammatory properties. It has been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α).